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Compound of Interest

Compound Name: Cyanidin 3-sambubioside

Cat. No.: B10826557 Get Quote

Abstract

Cyanidin 3-sambubioside is a naturally occurring anthocyanin, a subclass of flavonoids,

responsible for the vibrant red-to-purple pigmentation in numerous fruits and flowers. It is a

glycoside of cyanidin, consisting of the cyanidin aglycone linked to a sambubiose disaccharide.

This compound has garnered significant attention within the scientific community for its potent

antioxidant, anti-inflammatory, anti-cancer, and antiviral properties. This technical guide

provides a comprehensive overview of the chemical structure, physicochemical properties, and

key biological activities of Cyanidin 3-sambubioside. It details established experimental

protocols for its extraction, isolation, and analysis, and visualizes its molecular structure and

relevant biological pathways, offering a valuable resource for researchers, scientists, and

professionals in drug development.

Chemical Structure and Identification
Cyanidin 3-sambubioside's core structure is the cyanidin cation, a member of the

anthocyanidin class, which is characterized by the flavylium ion backbone. This aglycone is O-

glycosidically linked at the C3 position to sambubiose, a disaccharide composed of a xylose

molecule attached to a glucose molecule (specifically 2-O-β-D-xylopyranosyl-β-D-

glucopyranoside).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b10826557?utm_src=pdf-interest
https://www.benchchem.com/product/b10826557?utm_src=pdf-body
https://www.benchchem.com/product/b10826557?utm_src=pdf-body
https://www.benchchem.com/product/b10826557?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10826557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cyanidin 3-sambubioside

Cyanidin
(Aglycone)

Sambubiose
(Xylose-Glucose)

 C3 O-Glycosidic Bond

Click to download full resolution via product page

Caption: Molecular composition of Cyanidin 3-sambubioside.

Table 1: Chemical Identifiers for Cyanidin 3-sambubioside

Identifier Value Reference(s)

IUPAC Name

(2S,3R,4S,5R)-2-

[(2S,3R,4S,5S,6R)-2-[2-(3,4-

dihydroxyphenyl)-5,7-

dihydroxychromenylium-3-

yl]oxy-4,5-dihydroxy-6-

(hydroxymethyl)oxan-3-

yl]oxyoxane-3,4,5-triol chloride

[1]

CAS Number 33012-73-6 [1][2][3]

Molecular Formula C₂₆H₂₉ClO₁₅ [1][2][4][5]

Molecular Weight 616.95 g/mol [2][3]

Synonyms

Sambicyanin, Cyanidin 3-O-

(2''-O-β-xylopyranosyl-β-

glucopyranoside), Cyanidin 3-

O-xylosyl-glucoside

[4][5]

Classification
Anthocyanin, Flavonoid,

Polyphenol
[4][6][7]

Physicochemical and Spectroscopic Properties
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Cyanidin 3-sambubioside is a dark red or purple powder that is highly soluble in water and

polar organic solvents like methanol and ethanol.[4][8] It is sensitive to heat and pH changes;

degradation is observed at temperatures above 40°C.[4] For long-term storage, it should be

kept in darkness at temperatures below -5°C.[4]

Table 2: Physicochemical and Spectroscopic Data for Cyanidin 3-sambubioside

Property Value Reference(s)

Appearance Dark red/purple powder [4]

Solubility
Highly water-soluble; soluble in

methanol, ethanol, DMSO
[4][8]

Acidity Constant (pKa₁) 4.38 (at 25°C) [9]

Hydration Constant (Kʜ) 7.74 × 10⁻⁴ (at 25°C) [9]

UV-Vis (λmax)
~520 nm (in acidified

methanol)
[4]

Mass Spectrometry

Precursor Ion [M]⁺: m/z

581.15; Major Fragment: m/z

287.05 (Cyanidin aglycone)

[10]

Biological Activities and Mechanisms of Action
Cyanidin 3-sambubioside exhibits a range of biological activities relevant to human health

and drug development. Its antioxidant capacity is fundamental to many of its other observed

effects.

Table 3: Summary of Key Biological Activities
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Activity Model Key Finding(s) Reference(s)

Antiviral
Influenza

Neuraminidase Assay

Inhibits neuraminidase

(H274Y mutant) with

an IC₅₀ of 72 μM.

[11]

Anti-inflammatory
LPS-stimulated RAW

264.7 Macrophages

Inhibits nitric oxide

(NO) production in a

dose-dependent

manner (50-400 μM).

[11]

Anti-metastatic
MDA-MB-231 Human

Breast Cancer Cells

Suppresses cell

migration and invasion

(1-30 µg/mL); inhibits

Akt phosphorylation

and MMP-9

expression.

[11][12]

Antioxidant
DPPH Radical

Scavenging Assay

Exhibits significant

free-radical-

scavenging

properties.

[11][13]

Enzyme Inhibition

Angiotensin-

Converting Enzyme

(ACE) Assay

Demonstrates ACE

inhibitory activity.
[11]

Anti-Metastatic Activity via Akt/MMP-9 Signaling
A significant area of research is the anti-cancer potential of Cyanidin 3-sambubioside. In

highly invasive MDA-MB-231 breast cancer cells, it has been shown to inhibit metastasis.[11]

[12] The mechanism involves the suppression of the Phosphoinositide 3-kinase (PI3K)/Akt

signaling pathway. By inhibiting the phosphorylation of Akt, it downregulates the expression of

Matrix Metalloproteinase-9 (MMP-9), a key enzyme involved in the degradation of the

extracellular matrix, which is a critical step in cancer cell invasion and metastasis.[11][12]
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Caption: Inhibition of breast cancer metastasis by Cyanidin 3-sambubioside.

Experimental Protocols
Extraction and Isolation from Natural Sources
Cyanidin 3-sambubioside can be efficiently isolated from various plant sources, particularly

the calyces of Hibiscus sabdariffa (Roselle) or the fruits of Ribes species.[9][13]

Methodology:

Extraction: Dried, powdered plant material is macerated with an acidified methanol solution

(e.g., 1% HCl in MeOH) or aqueous acetic acid (5%).[13][14] Heat- or ultrasound-assisted

techniques can be employed to improve extraction efficiency.[15]

Initial Purification: The crude extract is filtered and concentrated under reduced pressure. It

is then passed through a solid-phase extraction (SPE) column, such as Amberlite XAD-7 or
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Diaion HP-20, to remove sugars and other primary metabolites. The anthocyanin fraction is

eluted with acidified ethanol.[14]

Chromatographic Separation: The enriched anthocyanin fraction is subjected to preparative

High-Performance Liquid Chromatography (HPLC). A C18 column is typically used with a

gradient mobile phase of formic acid in water (Solvent A) and formic acid in methanol or

acetonitrile (Solvent B).[13]

Compound Identification: Fractions corresponding to Cyanidin 3-sambubioside are

collected, and their purity and identity are confirmed using analytical HPLC-DAD and LC-

MS/MS.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.researchgate.net/publication/244780633_Four_Acylated_Cyanidin_3-Sambubioside-5-glucosides_from_the_Purple-Violet_Flowers_of_Lobularia_maritima
https://www.researchgate.net/publication/41943556_Isolation_and_free-radical-scavenging_properties_of_cyanidin_3-O-glycosides_from_the_fruits_of_Ribes_biebersteinii_Berl
https://www.benchchem.com/product/b10826557?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanidin-3-O-beta-D-sambubioside
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10826557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction & Purification Workflow

Plant Material
(e.g., Hibiscus calyces)

Acidified Solvent
Extraction

Filtration & Concentration

Solid-Phase Extraction
(e.g., HP-20 resin)

Preparative HPLC
(C18 Column)

Purity & ID Check
(Analytical HPLC, LC-MS)

Pure Cyanidin 3-sambubioside

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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